Cas no 96623-75-5 (1H-Pyrrole,1-(2-fluoro-5-nitrophenyl)-)

1H-Pyrrole,1-(2-fluoro-5-nitrophenyl)- is a fluorinated nitrophenyl-substituted pyrrole derivative with potential applications in pharmaceutical and agrochemical research. Its structure combines a pyrrole core with a 2-fluoro-5-nitrophenyl substituent, offering reactivity for further functionalization. The presence of both fluorine and nitro groups enhances its utility as an intermediate in the synthesis of bioactive compounds, particularly in the development of heterocyclic scaffolds. The electron-withdrawing properties of the nitro group and the fluorine atom may influence its binding affinity in medicinal chemistry applications. This compound is typically handled under controlled conditions due to its potential sensitivity. Its purity and stability are critical for reproducible results in synthetic workflows.

1H-Pyrrole,1-(2-fluoro-5-nitrophenyl)- structure

96623-75-5 structure

Product Name:1H-Pyrrole,1-(2-fluoro-5-nitrophenyl)-

CAS No:96623-75-5

MF:C₁₀H₇FN₂O₂

MW:206.173185586929

MDL:MFCD02180646

CID:800469

PubChem ID:2781127

Update Time:2025-06-07

1H-Pyrrole,1-(2-fluoro-5-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrrole,1-(2-fluoro-5-nitrophenyl)-
- 1-(2-FLUORO-5-NITROPHENYL)-1H-PYRROLE
- SB62763
- MFCD02180646
- 96623-75-5
- AKOS008961678
- CS-0325581
- SCHEMBL1744862
- DTXSID40381744
- QOIPFOMYLGXYDR-UHFFFAOYSA-N
- 1-(2-fluoro-5-nitrophenyl)pyrrole
- A915638
- MDL： MFCD02180646
- Inchi： 1S/C10H7FN2O2/c11-9-4-3-8(13(14)15)7-10(9)12-5-1-2-6-12/h1-7H
- InChI Key： QOIPFOMYLGXYDR-UHFFFAOYSA-N
- SMILES： FC1=CC=C(C=C1N1C=CC=C1)[N+](=O)[O-]

Computed Properties

Exact Mass: 206.04915563g/mol
Monoisotopic Mass: 206.04915563g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 238
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 50.8Å²

1H-Pyrrole,1-(2-fluoro-5-nitrophenyl)- Pricemore >>

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